2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide
• InChI: InChI=1S/C14H10ClF2NO2/c15-9-4-1-2-7-12(9)20-8-13(19)18-14-10(16)5-3-6-11(14)17/h1-7H,8H2,(H,18,19)
• InChI Key: YWXHLMUSDOWQNK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OCC(=O)NC2=C(C=CC=C2F)F)Cl
• Molecular Formula: C14H10ClF2NO2
• Molecular Weight: 297.68 g/mol

Description

2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide, also known as CFTRinh-172, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound has been found to modulate the function of the cystic fibrosis transmembrane conductance regulator (CFTR) protein, which is responsible for regulating salt and water transport across cell membranes. In

Mechanism of Action

2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide acts as a potent inhibitor of the CFTR protein, specifically targeting the ATP-binding site of the protein. By inhibiting the function of the CFTR protein, 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has been shown to increase the activity of other ion channels in the cell membrane, leading to improved salt and water transport across cell membranes.
Biochemical and Physiological Effects:
2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has been found to have a number of biochemical and physiological effects. In addition to enhancing the function of the CFTR protein, 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has been shown to reduce inflammation in the lungs and improve airway clearance in animal models of CF. 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has also been found to have anti-inflammatory effects in other disease models, such as acute lung injury and sepsis.

Advantages and Limitations for Lab Experiments

2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has several advantages for lab experiments. It is a potent and specific inhibitor of the CFTR protein, making it a valuable tool for studying the function of this protein. 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide is also relatively easy to synthesize, and its effects are reversible, allowing for precise control of experimental conditions. However, 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has some limitations, including its potential toxicity and off-target effects. Careful experimental design and dosage optimization are necessary to minimize these effects.

Future Directions

There are several potential future directions for research on 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide. One area of focus is the development of new treatments for CF based on 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide. Another potential direction is the investigation of the anti-inflammatory effects of 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide in other disease models. Additionally, further research is needed to fully understand the mechanism of action of 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide and its potential off-target effects. Overall, 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide is a promising compound with significant potential for scientific research and therapeutic development.

Synthesis Methods

The synthesis of 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide is a multistep process that involves the reaction of 2-chlorophenol with 2,6-difluoroaniline to form an intermediate compound, which is then reacted with acetic anhydride to yield 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide. The synthesis process is complex and requires expertise in organic chemistry.

Scientific Research Applications

2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has been extensively studied in scientific research, particularly in the field of cystic fibrosis (CF). CF is a genetic disorder that affects the function of the CFTR protein, leading to the buildup of thick, sticky mucus in the lungs, pancreas, and other organs. 2-(2-chlorophenoxy)-N-(2,6-difluorophenyl)acetamide has been found to enhance the function of the CFTR protein, which could potentially lead to the development of new treatments for CF.